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Compound of Interest

Compound Name: Aspericin C

Cat. No.: B12423555

Disclaimer: The following information pertains to Acetylsalicylic Acid (Aspirin), as no specific
data was found for a compound named "Aspericin C." It is presumed that "Aspericin C" is a
synonym or a typographical error for Acetylsalicylic Acid. Always consult your institution's
specific safety guidelines and local regulations before handling and disposing of any chemical.

This guide provides essential safety and logistical information for the proper disposal of
Aspericin C (Acetylsalicylic Acid), tailored for researchers, scientists, and drug development
professionals. The procedures outlined below are designed to ensure safe handling and
minimize environmental impact.

Summary of Key Hazards

e Human Health: Harmful if swallowed[1][2]. Causes skin and serious eye irritation[1]. May
cause respiratory irritation[1].

e Environmental Hazards: Harmful to aquatic life with long-lasting effects.

o Physical Hazards: Combustible. Forms explosive mixtures with air on intense heating.

Quantitative Data and Physical Properties

The following table summarizes key quantitative data for Acetylsalicylic Acid.
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Property Value Source
CAS Number 50-78-2 [1]
Molecular Formula CoHsO4 [1]
Molecular Weight 180.2 g/mol [1]
Melting Point 134 - 136 °C (273 - 277 °F)

Flash Point 250 °C (482 °F) [3]
Decomposition Temperature 140 °C (284 °F) [4]
Solubility in Water Slightly soluble [4]

Oral LD50 (Rat) 950 mg/kg [1]

Step-by-Step Disposal Protocol

The primary recommendation for the disposal of chemical waste is to use an approved waste
disposal plant[3]. However, if small quantities are to be disposed of and such a service is
unavailable, the following steps, adapted from general pharmaceutical disposal guidelines,
should be followed.

1. Personal Protective Equipment (PPE):

o Wear appropriate protective eyeglasses or chemical safety goggles.
o Wear compatible chemical-resistant gloves.

e Use alab coat.

o Ensure adequate ventilation to avoid dust inhalation[2][3].

2. Spill Management:

 In case of a spill, avoid dust formation[3].

» Sweep up the spilled solid and shovel it into a suitable, closed container for disposal[3].
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e Do not release the chemical into the environment[3].
3. Disposal of Unused or Waste Aspericin C:

The preferred method for disposal is through a designated chemical waste handler or a drug
take-back program[5][6][7]. If these options are not available, follow these steps for disposal in
household trash:

Do Not Flush: Do not flush Aspericin C down the toilet or drain, as this can harm aquatic
life[7].

 Inert Mixture: Remove the Aspericin C from its original container. Mix the solid powder with
an unappealing and inert substance such as used coffee grounds, dirt, or cat litter[6][7][8].
This makes the chemical less attractive to children and pets and prevents accidental
ingestion.

o Sealable Container: Place the mixture into a sealable container, such as a plastic bag or an
empty tub, to prevent leakage[6][7][8].

o Trash Disposal: Throw the sealed container into the household trash[6][8].

» De-identify Original Container: Scratch out all personal or sensitive information from the
original prescription label to protect privacy before recycling or disposing of the empty
container[6][8].

Experimental Workflow and Logical Relationships

The following diagram illustrates the decision-making process for the proper disposal of
Aspericin C (Acetylsalicylic Acid).
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Start: Unused Aspericin C

Is a drug take-back program
or approved waste disposal

service available?

_________________________________

Housghold Disposal Steps

Follow household
disposal procedure.

1. Mix with an undesirable
substance (e.g., coffee grounds).

Yes

2. Place mixture in a
sealed container.

i

3. Dispose of container
in household trash.

l

4. De-identify and discard
original packaging.

l

End: Proper Disposal

Dispose of contents/container
to an approved waste
disposal plant.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Aspericin C (Acetylsalicylic Acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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